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Compound of Interest

Compound Name: Nilotinib-13C,d3

Cat. No.: B12360319

Get Quote

For researchers and scientists engaged in drug development, the safe handling and disposal of

chemical compounds are paramount. This guide provides essential, step-by-step procedures

for the proper disposal of Nilotinib-13C,d3, ensuring the safety of laboratory personnel and the

protection of the environment. Adherence to these protocols is critical for maintaining a safe

and compliant research environment.

Nilotinib is classified as hazardous waste due to its potential for reproductive toxicity, specific

target organ toxicity through repeated exposure, and its high toxicity to aquatic life with long-

lasting effects.[1][2][3] Therefore, it must be managed and disposed of in accordance with all

applicable federal, state, and local regulations.[4] Under no circumstances should Nilotinib-
13C,d3 or its containers be disposed of in regular trash or down the drain.[4][5]

Quantitative Data on Nilotinib
The following table summarizes key quantitative data for Nilotinib, which is essential for

understanding its chemical properties and handling requirements.
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Property Value

Molecular Formula C₂₈H₂₂F₃N₇O

Molecular Weight 529.5 g/mol [6]

pKa pKa1 = 2.1, pKa2 = 5.4[7]

Aqueous Solubility

Strongly decreases with increasing pH;

practically insoluble in buffer solutions of pH 4.5

and higher.[7][8]

Log D -1.1 (in octanol/0.1 N HCl buffer at 37°C)[7]

Experimental Protocols: Step-by-Step Disposal
Procedures
The following protocols provide detailed methodologies for the safe disposal of Nilotinib-
13C,d3 in various forms.

1. Disposal of Solid Nilotinib-13C,d3 Waste

This procedure applies to expired or unused solid Nilotinib-13C,d3.

Step 1: Container Selection. Place the solid Nilotinib-13C,d3 waste in its original container if

possible. If the original container is not available, use a clearly labeled, leak-proof container

that is compatible with the chemical.[1]

Step 2: Labeling. Affix a hazardous waste label to the container. The label should clearly

identify the contents as "Hazardous Waste: Nilotinib-13C,d3," and include the date and any

other information required by your institution's environmental health and safety (EHS) office.

Step 3: Segregation and Storage. Store the container in a designated hazardous waste

accumulation area. This area should be secure and away from incompatible materials.[5]

Step 4: Arrange for Pickup. Contact your institution's EHS office to schedule a pickup for the

hazardous waste.
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2. Disposal of Contaminated Labware

This procedure applies to items such as gloves, pipette tips, and empty vials that have come

into contact with Nilotinib-13C,d3.

Step 1: Segregation. At the point of generation, separate contaminated items from regular

trash.

Step 2: Packaging. Place all contaminated solid waste, such as gloves and paper towels,

into a designated, clearly labeled hazardous waste bag or container.[1] For sharps like

needles or contaminated glassware, use a designated sharps container.

Step 3: Labeling. Clearly label the bag or container as "Hazardous Waste" with the name of

the chemical contaminant (Nilotinib-13C,d3).

Step 4: Storage and Disposal. Store the sealed container in the designated hazardous waste

accumulation area and arrange for pickup through your EHS office.

3. Disposal of Liquid Waste Containing Nilotinib-13C,d3

This procedure applies to solutions and solvents containing Nilotinib-13C,d3.

Step 1: Container Selection. Use a leak-proof, shatterproof container with a secure lid for

collecting liquid waste. Ensure the container material is compatible with the solvents used.

Do not fill the container to more than 75-90% of its capacity to allow for expansion of vapors.

[1][9]

Step 2: Labeling. Label the container with a hazardous waste tag as soon as the first drop of

waste is added. The label must include "Hazardous Waste," the full chemical names of all

components (including solvents), and their approximate concentrations.

Step 3: Segregation. Do not mix incompatible waste streams. Keep chlorinated and non-

chlorinated solvent wastes separate.[10]

Step 4: Storage and Disposal. Keep the waste container closed when not in use. Store it in a

designated satellite accumulation area, within secondary containment to prevent spills.[1]

Arrange for pickup by your institution's EHS office.
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Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Nilotinib-
13C,d3 waste.
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Caption: Workflow for the safe disposal of Nilotinib-13C,d3 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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